Reactive blue 75
Description
Significance of Reactive Dyes in Textile and Other Industrial Processes
Reactive dyes are paramount in the textile industry, especially for dyeing cellulosic fibers like cotton and rayon, as well as protein fibers such as wool and silk. dyespigments.nettextileapex.comkevinindiaco.com Their ability to produce a wide spectrum of vibrant, long-lasting colors makes them a preferred choice for clothing, home textiles, and other fabric-based products. vipulorganics.comdyespigments.net The strong chemical bond they form with the fabric ensures high wash and light fastness, contributing to the quality and longevity of the final product. vipulorganics.comvipulorganics.com Beyond textiles, reactive dyes find applications in the paper industry for coloring paper products, in the leather industry, and even in the formulation of paints and coatings. ontosight.aivipulorganics.com
The popularity of reactive dyes stems from several advantageous properties, including good washing fastness, very good light fastness, relatively low cost, and simple dyeing methods. textileapex.com They are water-soluble and can be applied at temperatures below 100°C, making the dyeing process more energy-efficient compared to some other dye classes. textileapex.com
Environmental Challenges Associated with Untreated Reactive Dye Effluents
The widespread use of reactive dyes presents considerable environmental challenges. A significant portion of these dyes, sometimes as high as 50%, does not fix to the fibers during the dyeing process and is consequently released into wastewater streams. core.ac.uk This is due to the hydrolysis of the dye in the alkaline conditions required for dyeing, which makes the dye less reactive and more water-soluble. mdpi.com
The discharge of untreated effluents containing reactive dyes into water bodies is a major source of pollution. core.ac.ukiwaponline.com The characteristics of textile wastewater often include a wide pH range, high levels of biochemical oxygen demand (BOD) and chemical oxygen demand (COD), and intense coloration. iwaponline.compisrt.org The presence of these dyes in aquatic environments is aesthetically undesirable and reduces light penetration, which in turn inhibits the photosynthetic activity of aquatic plants, disrupting the entire aquatic food web. core.ac.uknih.gov
Furthermore, the complex aromatic structures of many reactive dyes make them resistant to biodegradation, leading to their persistence in the environment. core.ac.ukiwaponline.com There are also concerns that some reactive dyes or their breakdown products may be toxic or carcinogenic. iwaponline.com The high concentrations of salts and alkali used in the reactive dyeing process also contribute to the pollution load of the effluent, making treatment technologically and economically challenging. mdpi.com
Research Imperatives for Sustainable Remediation of Reactive Blue 75 and Related Compounds
The environmental concerns associated with reactive dyes have spurred significant research into effective and sustainable remediation technologies. The primary goal is to decolorize and detoxify the dye-containing effluents before their discharge. Various physical, chemical, and biological treatment methods have been investigated.
Physical and Chemical Methods:
Adsorption: This method utilizes adsorbent materials to remove dyes from wastewater. iwaponline.com
Membrane Filtration: Techniques like nanofiltration and reverse osmosis can be used to separate dyes from the effluent. iwaponline.comnih.gov
Coagulation-Flocculation: This process involves the use of chemicals to aggregate and precipitate the dye molecules. iwaponline.com
Advanced Oxidation Processes (AOPs): AOPs, such as Fenton and photo-Fenton reactions, use highly reactive hydroxyl radicals to break down the complex dye molecules. iwaponline.comresearchgate.net Studies have shown that the photo-Fenton process can effectively degrade Reactive Blue 19. researchgate.net Electrochemical peroxidation, which utilizes Fenton's reaction chemistry, has also demonstrated high color and COD removal for Reactive Blue 19. kemdikbud.go.id
Biological Methods:
Bioremediation: This approach uses microorganisms like bacteria, fungi, and algae to biodegrade the dyes. nih.govmdpi.com For instance, Aspergillus sp. has been shown to effectively decolorize Reactive Blue. ajol.info
Phytoremediation: This method involves the use of plants to remove or degrade contaminants. Floating treatment wetlands with specific aquatic plants and bacteria have shown promise in reducing the pollution load of water enriched with blue reactive dye. pjsir.org
Research is increasingly focused on hybrid systems that combine different treatment methods to enhance efficiency and cost-effectiveness. acs.org The development of green and sustainable remediation technologies, such as the use of nanoparticles synthesized from natural sources for dye degradation, is also a key area of investigation. pjoes.comguildhe.ac.uk The ultimate aim is to develop robust and economically viable solutions for the treatment of effluents containing this compound and other persistent reactive dyes, thereby mitigating their environmental impact.
Data Tables
Table 1: Properties of Reactive Dyes
| Property | Description | Source |
|---|---|---|
| Bonding | Forms a covalent bond with fibers. | vipulorganics.com |
| Fiber Compatibility | Primarily used for cellulosic fibers (cotton, rayon) and protein fibers (wool, silk). | dyespigments.nettextileapex.comkevinindiaco.com |
| Fastness | Excellent wash and light fastness. | vipulorganics.comdyespigments.net |
| Color | Produces bright and vibrant shades. | dyespigments.net |
| Solubility | Generally soluble in water. | textileapex.com |
| Application | Applied in an alkaline bath, often at temperatures below 100°C. | textileapex.com |
Table 2: Environmental Impact of Reactive Dye Effluents
| Parameter | Impact | Source |
|---|---|---|
| Color | Reduces light penetration in water, inhibiting photosynthesis. | core.ac.uknih.gov |
| Biochemical Oxygen Demand (BOD) | High levels deplete dissolved oxygen in water. | iwaponline.com |
| Chemical Oxygen Demand (COD) | High levels indicate significant organic pollution. | iwaponline.com |
| Persistence | Resistant to natural degradation, leading to accumulation in the environment. | core.ac.ukiwaponline.com |
| Toxicity | Potential for toxicity and carcinogenicity of dyes and their byproducts. | iwaponline.com |
| Salinity | High salt concentrations from the dyeing process pollute water resources. | mdpi.com |
Table 3: Remediation Techniques for Reactive Dyes
| Method | Description | Example Application | Source |
|---|---|---|---|
| Adsorption | Removal of dyes using adsorbent materials. | Activated carbon for various reactive dyes. | iwaponline.comwrc.org.za |
| Membrane Filtration | Separation of dyes using semipermeable membranes. | Nanofiltration for concentrating dye solutions. | iwaponline.comacs.org |
| Advanced Oxidation Processes (AOPs) | Degradation of dyes using powerful oxidizing agents. | Photo-Fenton process for Reactive Blue 19. | researchgate.net |
| Bioremediation | Use of microorganisms to break down dyes. | Aspergillus sp. for decolorizing Reactive Blue. | ajol.info |
| Phytoremediation | Use of plants to remediate contaminated water. | Floating treatment wetlands for blue reactive dye. | pjsir.org |
| Electrochemical Peroxidation | Electrochemical generation of Fenton's reagent for dye degradation. | Treatment of Reactive Blue 19. | kemdikbud.go.id |
Properties
CAS No. |
12731-64-5 |
|---|---|
Molecular Formula |
O3Tm2 |
Origin of Product |
United States |
Advanced Methodologies for Remediation of Reactive Blue 75 from Aqueous Systems
Oxidative Degradation Processes
Oxidative degradation involves the use of strong oxidizing agents to mineralize or transform organic pollutants into less harmful substances. AOPs are a subset of these processes that typically involve the generation of highly reactive species, such as hydroxyl radicals (•OH), which are potent oxidants capable of non-selectively degrading a wide range of organic compounds. rsc.orgsemanticscholar.org
Advanced Oxidation Processes (AOPs) for Reactive Blue 75 Degradation
AOPs are considered efficient, cheap, and eco-friendly technologies for the degradation of toxic pollutants like reactive dyes. irjmets.com They rely on the generation of hydroxyl radicals (•OH), which have a high oxidation potential (E° = 2.8 V). rsc.org
Photocatalytic Degradation of this compound
Photocatalytic degradation utilizes semiconductor materials as photocatalysts, which, upon irradiation with light of sufficient energy, generate electron-hole pairs. These charge carriers then participate in redox reactions, producing reactive species like hydroxyl radicals and superoxide (B77818) radicals (•O₂⁻) that degrade the dye molecules. tandfonline.comjmaterenvironsci.comacs.org
Titanium dioxide (TiO₂) and Zinc Oxide (ZnO) are among the most extensively studied semiconductor photocatalysts for dye degradation due to their non-toxicity, low cost, chemical stability, and high photocatalytic activity. jmaterenvironsci.comnih.govresearchgate.netnih.gov
Studies have investigated the photocatalytic activity of TiO₂ and ZnO for the degradation of reactive blue dyes under UV light irradiation. For instance, research comparing TiO₂ and ZnO for the decolorization of Reactive Black 5 (RB5) and Reactive Orange 4 (RO4) found that ZnO exhibited better photocatalytic performance than TiO₂ for both dyes. nih.govd-nb.info Complete decolorization of RB5 was observed in 7 minutes with ZnO, whereas only 75% degradation was achieved with TiO₂ in the same timeframe. nih.govd-nb.info Another study focusing on Reactive Blue (RB) at different concentrations (50 ppm and 100 ppm) also indicated that TiO₂ generally showed higher photocatalytic activity compared to ZnO. irjmets.com At 100 ppm Reactive Blue, TiO₂ achieved 73.08% degradation, while ZnO achieved 70.93%. irjmets.com
The photocatalytic activity of these materials is influenced by factors such as catalyst size and initial dye concentration. Decreasing catalytic size and initial dye concentration can lead to increased photocatalytic degradation. tandfonline.com Conversely, a high amount of catalyst can negatively impact efficiency due to aggregation, which hinders light penetration to the catalyst's inner surface. tandfonline.com
Interactive Table 1: Photocatalytic Degradation Efficiency of Reactive Blue by TiO₂ and ZnO under UV Light
| Catalyst | Initial Dye Concentration (ppm) | Degradation Efficiency (%) | Time (min) | Source Dye |
| TiO₂ | 100 | 73.08 | Not specified | Reactive Blue irjmets.com |
| ZnO | 100 | 70.93 | Not specified | Reactive Blue irjmets.com |
| TiO₂ | 50 | Not specified | Not specified | Reactive Blue irjmets.com |
| ZnO | 50 | 73.81 | Not specified | Reactive Blue irjmets.com |
| TiO₂ | Not specified | 75 | 7 | RB5 nih.govd-nb.info |
| ZnO | Not specified | 100 | 7 | RB5 nih.govd-nb.info |
Nanomaterials and their composites are being explored to enhance the photocatalytic degradation of reactive dyes. The distinct electronic configurations of metals like Zn, Sm, Fe, Nb, Ti, Ag, and Cu in nanocatalysts can improve charge carrier separation, reduce electron-hole recombination, and extend light absorption into the visible spectrum, thereby boosting efficiency. tandfonline.com
Examples of nanomaterial-based photocatalysts show promising results for reactive blue dye degradation:
ZnO-AAO achieved 98.03% degradation of Reactive Blue 19 (RB19) under visible light within 70–90 minutes. tandfonline.com
Ag-doped ZnO attained 95% degradation of Reactive Blue under UV light in 90 minutes. tandfonline.com
SmFeO₃-rGO demonstrated a 92.37% degradation rate under combined ultrasonic and UV irradiation. tandfonline.com
Magnetic α-Fe₂O₃/WO₃ nanophotocatalysts were used for the photodegradation of RB19 under UV-C and visible LED lamps. hhu.edu.cn Removal efficiencies with α-Fe₂O₃/WO₃ under UV-C light for different initial RB19 concentrations (10, 30, 50, and 70 mg/L) were approximately 100%, 91%, 77%, and 62%, respectively, after 240 minutes of radiation. hhu.edu.cn
Codoped ZnO and TiO₂ photocatalysts synthesized for the degradation of reactive blue dye under natural sunlight showed high efficiency. researchgate.net At a dye concentration of 1 mg/L, 0.03 mg of photocatalyst, and pH 5, degradation efficiencies under sunlight were 86.9% for ZnO, 91% for TZC (TiO₂-ZnO composite), and 100% for TZT (TiO₂-ZnO composite). researchgate.net These TiO₂-ZnO photocatalysts were also found to be stable and reusable over multiple cycles. researchgate.net
Interactive Table 2: Performance of Nanomaterial-Based Photocatalysts for Reactive Blue Dye Degradation
| Photocatalyst | Dye Type | Light Source | Degradation Efficiency (%) | Time (min) |
| ZnO-AAO | RB19 | Visible Light | 98.03 | 70–90 |
| Ag-doped ZnO | Reactive Blue | UV Light | 95 | 90 |
| SmFeO₃-rGO | RB21 | Ultrasonic and UV | 92.37 | 120 |
| α-Fe₂O₃/WO₃ | RB19 (10 mg/L) | UV-C | ~100 | 240 |
| α-Fe₂O₃/WO₃ | RB19 (30 mg/L) | UV-C | ~91 | 240 |
| α-Fe₂O₃/WO₃ | RB19 (50 mg/L) | UV-C | ~77 | 240 |
| α-Fe₂O₃/WO₃ | RB19 (70 mg/L) | UV-C | ~62 | 240 |
| ZnO | Reactive Blue | Sunlight | 86.9 | Not specified |
| TZC (TiO₂-ZnO) | Reactive Blue | Sunlight | 91 | Not specified |
| TZT (TiO₂-ZnO) | Reactive Blue | Sunlight | 100 | Not specified |
The efficiency of photocatalytic degradation is significantly influenced by the light source and its wavelength, as the photocatalyst must absorb photons with energy equal to or greater than its band gap energy to generate electron-hole pairs. jmaterenvironsci.comnih.gov
TiO₂, for example, has a wide band gap (3.0 eV for rutile and 3.2 eV for anatase), which primarily allows it to absorb light in the UV region (wavelength < 390 nm). acs.org This limits its efficiency under solar light, which has a smaller UV component. semanticscholar.orgacs.org Modifications like doping can narrow the band gap, enabling absorption of visible light. acs.orgnih.gov For instance, Fe₂O₃ doping in TiO₂ has been shown to narrow the band gap from 3.76 eV to 2.83 eV, enhancing visible light absorption and making the photocatalyst effective under sunlight. nih.gov
Different light sources, such as UV lamps and visible LED lamps, are used in photocatalytic studies. hhu.edu.cnmdpi.com The choice of light source can impact the degradation efficiency depending on the photocatalyst's absorption properties. For Reactive Blue 4 dye, using blue light LEDs (400–550 nm) showed a strong relationship between the light and the dye, potentially due to the dye absorbing a large portion of the emitted light, leaving fewer photons to excite the catalyst. uniroma1.it UV irradiation sources like 365 nm LEDs are also utilized in photocatalytic reactor designs. mdpi.com
Fenton and Photo-Fenton Oxidation of this compound
Fenton and Photo-Fenton processes are prominent AOPs used for the decolorization and degradation of reactive dyes like Reactive Blue 19 (RB19). rsc.orgascelibrary.com The Fenton process involves the reaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂) under acidic conditions to generate highly reactive hydroxyl radicals (•OH). rsc.orgresearchgate.net The Photo-Fenton process enhances this reaction by using UV or visible light irradiation, which accelerates the regeneration of Fe²⁺ and can also directly photolyze Fe³⁺-peroxo complexes to produce additional radicals. rsc.orgredalyc.org
Studies on the decolorization of RB19 using Fenton and Photo-Fenton processes have investigated the effects of parameters such as initial concentrations of Fe²⁺ and H₂O₂, and pH. rsc.orgascelibrary.com A solution pH of 3 was found to be favorable for the oxidation processes. ascelibrary.com
Experimental results show that the dose of H₂O₂ and Fe²⁺ significantly affects the color reduction efficiency (CRE). ascelibrary.com Increasing the H₂O₂ dose initially increases CRE, but further increases can lead to a decrease due to the scavenging effect of hydroxyl radicals by excess H₂O₂. ascelibrary.comresearchgate.net Similarly, the concentration of Fe²⁺ ions shows a positive effect on discoloration efficiency. redalyc.org
Under optimal conditions, CRE of 93.3% and 97.5% were obtained after 360 minutes for the Fenton and Photo-Fenton oxidation of a synthetic RB19 solution, respectively. ascelibrary.com For real textile industry effluent containing RB19, CRE of 84% and 97% were achieved after 540 minutes in the Fenton and Photo-Fenton processes, respectively. ascelibrary.com
Another study on the photo-Fenton process for the discoloration of Reactive Blue 5G dye in synthetic effluent reported best discoloration efficiencies of 98.75% and 100.00% at pH 3, with H₂O₂ concentrations of 75 mg/L and Fe²⁺ concentrations of 5 mg/L and 15 mg/L, respectively. redalyc.org The study confirmed that H₂O₂ and Fe²⁺ concentrations had a positive effect on discoloration efficiency, while pH had a negative effect, with higher discolorations achieved at lower pH values. redalyc.org
Interactive Table 3: Performance of Fenton and Photo-Fenton Processes for Reactive Blue Dye Decolorization
| Process | Dye Type | Initial Dye Concentration | Optimal pH | Optimal Fe²⁺ Concentration | Optimal H₂O₂ Concentration | Decolorization Efficiency (%) | Time (min) | Notes |
| Fenton | RB19 (Synthetic) | 75 mg/L | 3 | Not specified | Not specified | 93.3 | 360 | Under optimal conditions ascelibrary.com |
| Photo-Fenton | RB19 (Synthetic) | 75 mg/L | 3 | Not specified | Not specified | 97.5 | 360 | Under optimal conditions ascelibrary.com |
| Fenton | RB19 (Real Eff.) | Not specified | Not specified | Not specified | Not specified | 84 | 540 | |
| Photo-Fenton | RB19 (Real Eff.) | Not specified | Not specified | Not specified | Not specified | 97 | 540 | |
| Photo-Fenton | Reactive Blue 5G | Synthetic Effluent | 3 | 5 mg/L | 75 mg/L | 98.75 | Not specified | |
| Photo-Fenton | Reactive Blue 5G | Synthetic Effluent | 3 | 15 mg/L | 75 mg/L | 100.00 | Not specified |
Ozonation and Ozone/Ultraviolet (UV) Processes for Decolorization and Mineralization
Ozonation is a powerful oxidative process that can effectively decolorize reactive dyes by cleaving the chromophore groups responsible for color. researchgate.netresearchgate.net The process involves the use of ozone (O₃), a strong oxidizing agent, which can react directly with dye molecules or decompose in water to form hydroxyl radicals, particularly under alkaline conditions. unav.educonicet.gov.ar
Studies on related reactive dyes, such as Reactive Black 5 and Reactive Blue 19 (RB19), have demonstrated the efficiency of ozonation for color removal. For instance, 94% color removal was achieved for Reactive Black 5 after 25 minutes of ozonation. researchgate.net While ozonation is highly effective for decolorization, complete mineralization (reduction of COD and TOC) often requires longer reaction times or the assistance of catalysts or other advanced oxidation techniques. researchgate.netconicet.gov.ariwaponline.com
The combination of ozonation with UV irradiation (O₃/UV) has been shown to enhance both decolorization and mineralization compared to ozonation or UV photolysis alone. conicet.gov.ariwaponline.comiwaponline.com UV light can promote the decomposition of ozone into hydroxyl radicals, increasing the concentration of these highly reactive species and accelerating the degradation of organic intermediates. unav.educonicet.gov.ar Research on RB19 found that while single ozonation was most effective for color removal, the combined O₃/UV treatment was superior for mineralization. iwaponline.comiwaponline.com Under optimized conditions, an O₃/UV system achieved a significant reduction in TOC for RB19. iwaponline.comresearchgate.net
The efficiency of ozonation and O₃/UV processes is influenced by operational parameters such as ozone dose, reaction time, and pH. unav.educonicet.gov.ariwaponline.com Higher ozone doses generally lead to more pronounced decolorization and mineralization. iwaponline.com The initial pH of the solution is also a critical factor, with alkaline conditions often favoring the formation of hydroxyl radicals and enhancing degradation efficiency. unav.educonicet.gov.ar
Table 1: Decolorization and Mineralization by Ozonation and O₃/UV
| Dye | Process | Initial Concentration | Ozone Concentration | Time (min) | Color Removal (%) | COD Removal (%) | TOC Removal (%) | Notes | Source |
| Reactive Black 5 | Ozonation | 1500 mg/L | 55.5 mg/L | 25 | 94 | 50 | - | pH 10 | researchgate.net |
| RB19 | Ozonation | 230 mg/L | 50 mg/L | 10 | >99 | - | 5 | pH 6.0 | iwaponline.com |
| RB19 | Ozonation | 230 mg/L | 99.1 mg/L | 120 | - | - | 86 | pH 6.0 | iwaponline.com |
| RB19 | O₃/UV | - | 125 g/Nm³ | 60 | - | - | 75 | Initial SC content 50 mg/L | researchgate.net |
| RB19 | O₃/UV | - | 50 g/Nm³ | - | Half-life 1.59 min | - | Half-life 30.98 min | Optimized conditions: pH 8.26, 40W UV | conicet.gov.ar |
Electrochemical Oxidation and Electrocoagulation Techniques
Electrochemical methods, including electrochemical oxidation (EO) and electrocoagulation (EC), offer alternative approaches for the treatment of dye-containing wastewater. mdpi.comresearchgate.netresearchgate.net
Electrochemical oxidation involves the direct or indirect oxidation of pollutants at the anode surface. mdpi.comijcce.ac.ir Direct oxidation occurs when the dye molecule loses electrons directly to the anode. Indirect oxidation involves the electrochemical generation of strong oxidizing species, such as hydroxyl radicals, active chlorine species, or other reactive oxygen species, which then react with the dye molecules in the bulk solution. mdpi.comascelibrary.org Various electrode materials, such as platinum, mixed metal oxides (e.g., Ti/IrO₂/RuO₂), and dimensionally stable anodes (DSAs), have been investigated for their effectiveness in electrochemical oxidation of dyes. ijcce.ac.ir
Electrocoagulation, on the other hand, is a process where a sacrificial anode (commonly iron or aluminum) is used to generate coagulant species in situ. researchgate.netresearchgate.netiwaponline.com These metal ions hydrolyze to form flocs that can destabilize and aggregate dye molecules and other pollutants, which are then removed from the water by sedimentation or flotation. iwaponline.com EC is considered effective for color removal and can also reduce COD and suspended solids. researchgate.netiwaponline.com Compared to conventional chemical coagulation, EC can offer advantages such as reduced chemical consumption and lower sludge generation. iwaponline.com
Studies have explored the application of EC for the decolorization of reactive dyes, including Reactive Blue 194 and a blue reactive dye (Drimarene K2LR CDG Blue). researchgate.netresearchgate.net These studies have focused on optimizing parameters such as pH, current density, and reaction time to achieve high color removal efficiency. researchgate.netresearchgate.net For Reactive Blue 194, both photo-assisted chemical oxidation (UV/H₂O₂) and electrocoagulation achieved over 99% decolorization efficiency. researchgate.net While both methods were effective for color removal, the economic competitiveness in terms of energy consumption and operational costs differed. researchgate.net
Sonochemical and Sono-photocatalytic Degradation of this compound
Sonochemical processes utilize ultrasound irradiation to degrade pollutants in water. bioline.org.br The primary mechanism involves acoustic cavitation, which is the formation, growth, and collapse of microbubbles in the liquid. bioline.org.br This cavitation generates localized hotspots with high temperatures and pressures, as well as shear forces, leading to the decomposition of water molecules into highly reactive species, including hydroxyl radicals and hydrogen atoms. bioline.org.brbiotechrep.ir These radicals can then attack and degrade organic dye molecules. bioline.org.br
While ultrasound alone can contribute to dye degradation, the combination of sonication with photocatalysis, known as sono-photocatalysis, has shown enhanced degradation efficiency for reactive dyes. tandfonline.comnih.goviwaponline.comidc-online.com In sono-photocatalytic processes, ultrasound is applied simultaneously with UV or visible light irradiation in the presence of a photocatalyst (e.g., TiO₂). tandfonline.comnih.govidc-online.com The synergistic effect in sono-photocatalysis is attributed to several factors, including increased mass transfer of pollutants to the catalyst surface, enhanced generation of reactive species due to cavitation, prevention of electron-hole pair recombination in the photocatalyst, and cleaning of the catalyst surface by ultrasound, which can mitigate fouling. tandfonline.comnih.govidc-online.com
Research on the sono-photocatalytic degradation of reactive dyes, such as RB19 and Reactive Black 5, has demonstrated high degradation efficiencies. tandfonline.comdntb.gov.ua For instance, the sono-photocatalytic oxidation of a reactive blue dye using a SmFeO₃-rGO composite achieved a high degradation rate. tandfonline.com The extent of degradation is influenced by parameters such as ultrasonic power, dye concentration, and the presence of catalysts. bioline.org.brtandfonline.comresearchgate.net
Table 2: Sonochemical and Sono-photocatalytic Degradation Findings
| Dye | Process | Catalyst | Conditions | Degradation (%) | Notes | Source |
| Reactive Blue | Sono-photocatalysis | SmFeO₃-rGO | Combined ultrasonic and UV irradiation | 92.37 | Optimal molar ratio of rGO to SmFeO₃ (1:1) | tandfonline.com |
| RB19 | Sono-Fenton | FeSO₄ | pH 3.5, 25 mg/L dye, 80W US, 5mM H₂O₂, 25 mg/L FeSO₄ | 83 (Degradation), 89 (COD removal) | 60 min contact time | researchgate.net |
| Naphthol Blue Black | Sonochemical | None | 278 kHz, varying power | Linear increase with power | First-order kinetics observed | bioline.org.br |
Synergistic Effects of Combined and Hybrid Advanced Oxidation Processes
Combining different AOPs or integrating AOPs with other treatment methods can lead to synergistic effects, resulting in improved removal efficiency and potentially reduced treatment costs compared to individual processes. mdpi.comdoi.orgmostwiedzy.pl Hybrid AOP systems leverage the advantages of multiple techniques to enhance the generation of reactive species, improve mass transfer, and address the limitations of individual processes. mdpi.commdpi.comcwejournal.org
Examples of combined and hybrid AOPs applied to reactive dye treatment include:
Ozone/UV: As discussed earlier, this combination enhances both decolorization and mineralization compared to single ozonation or UV. conicet.gov.ariwaponline.comiwaponline.com
Sono-Fenton: Combining ultrasound with the Fenton process (Fe²⁺/H₂O₂) has shown synergistic effects in the degradation of reactive dyes like RB19. researchgate.netbath.ac.uk Ultrasound can enhance the generation of hydroxyl radicals in the Fenton reaction and improve mass transfer. researchgate.net
Sono-photocatalysis: The combination of ultrasound and photocatalysis demonstrates synergy by increasing reactive radical formation, improving catalyst dispersion, and enhancing mass transfer. mdpi.comtandfonline.comnih.govidc-online.com
Electrochemical methods combined with AOPs: Hybrid systems integrating electrochemical processes like electrocoagulation or electrochemical oxidation with other AOPs such as ozonation, photocatalysis, or sonolysis are being explored for enhanced contaminant removal. researchgate.net
Table 3: Synergistic Effects in Combined AOPs for Reactive Dyes
| Dye | Combined Process | Observed Synergy | Source |
| RB19 | Ozone/UV | Enhanced mineralization compared to single ozonation or UV. | iwaponline.comiwaponline.com |
| RB19 | Sono-Fenton | Significantly accelerated Fenton reaction rate and increased degradation/COD removal. | researchgate.netbath.ac.uk |
| Reactive Blue | Sono-photocatalysis | Superior energy efficiency and higher degradation rate compared to individual processes. | tandfonline.com |
| Reactive Blue 181 | Sono-Fenton vs. Fenton | Higher decolorization attained by sono-Fenton process. | mdpi.com |
| Reactive Red 120 | Sonophotocatalysis | Increased synergy factor with dilution. | idc-online.com |
Wet Oxidation Techniques for this compound
Wet oxidation (WO) is a hydrothermal treatment process used for the oxidation of dissolved or suspended organic components in water at elevated temperatures and pressures using oxygen or air as the oxidant. wikipedia.org It is particularly suitable for treating wastewater with high organic loads that are difficult to treat by conventional biological methods. flagshipdhaka.com
Wet Air Oxidation (WAO)
Wet Air Oxidation (WAO) is a specific type of wet oxidation where air is used as the source of oxygen. wikipedia.org The process is typically carried out at temperatures ranging from 150 to 320 °C and pressures from 0.5 to 20 MPa. wikipedia.orgflagshipdhaka.com Under these conditions, organic compounds are oxidized to carbon dioxide, water, and biodegradable short-chain organic acids. wikipedia.orgflagshipdhaka.com Inorganic constituents can also be converted to non-reactive forms. flagshipdhaka.com
WAO has been explored for the treatment of dye wastewater, including reactive dyes. flagshipdhaka.comresearchgate.net While WAO can lead to significant removal of organic content, the efficiency can be influenced by factors such as temperature, pressure, and reaction time. flagshipdhaka.com Catalytic Wet Air Oxidation (CWAO), which involves the addition of a catalyst, has been shown to enhance the efficiency of decolorization and mineralization of azo dyes compared to WAO alone. researchgate.net
While the search results mention WAO for reactive dyes in general and some specific azo dyes, direct detailed research findings specifically on the WAO of this compound were not prominently found within the provided snippets. However, the principles and applicability to similar complex organic dyes suggest its potential as a remediation method.
Wet Peroxide Oxidation (WPO)
Wet Peroxide Oxidation (WPO) is another wet oxidation technique that utilizes hydrogen peroxide (H₂O₂) as the oxidizing agent, often in the presence of a catalyst. researchgate.netamazonaws.com WPO is generally carried out at lower temperatures compared to WAO. acs.org
Studies on the oxidative degradation of Reactive Blue 4 (RB4), an anthraquinone (B42736) dye like Reactive Blue 19, have indicated that WPO can be a highly efficient method for mineralization. tandfonline.comnih.govresearchgate.net In a comparative study of different oxidation methods for RB4, WPO was found to be the most efficient for mineralization, achieving over 75% TOC removal after 60 minutes of treatment. tandfonline.comnih.govresearchgate.net The efficiency of WPO is influenced by factors such as reaction temperature, H₂O₂ dosage, solution pH, and the presence of catalysts like Cu²⁺ ions, which can enhance the rates of TOC and color removal. acs.org
Similar to WAO, detailed research findings specifically on the WPO of this compound were not extensively available in the provided search results. However, the demonstrated effectiveness of WPO on similar reactive dyes, particularly anthraquinone structures, suggests its potential for the treatment of this compound.
Table 4: Wet Oxidation Findings for Reactive Dyes (Illustrative based on similar dyes)
| Dye | Process | Temperature (°C) | Pressure (MPa) | Oxidant | Catalyst | TOC Removal (%) | Color Removal (%) | Time (min) | Source |
| Reactive Blue 4 | WPO | - | - | H₂O₂ | - | >75 | - | 60 | tandfonline.comnih.govresearchgate.net |
| Reactive Blue | WPO | 150 | - | H₂O₂ | Cu²⁺ | 77 | 90 | <30 | acs.org |
Biological Remediation Approaches for this compound
Biological treatment methods offer a cost-effective and environmentally sustainable approach for the removal of reactive dyes from wastewater, including this compound. These methods primarily rely on the metabolic activities of microorganisms and plants to transform or remove dye molecules. mdpi.comnih.goviwaponline.com
Microbial Decolorization and Biodegradation of this compound
Microorganisms, including bacteria and fungi, play a significant role in the decolorization and biodegradation of textile dyes. This process can occur through various mechanisms, such as biosorption onto the microbial biomass or enzymatic degradation of the dye molecules. mdpi.com
Isolated bacterial strains capable of decolorizing dyes can be found in various environments, including dye manufacturing and textile industry waste disposal sites. pjoes.com Studies have investigated the effectiveness of different bacterial consortia and individual strains in decolorizing reactive dyes. For instance, a consortium of three bacterial isolates showed a higher decolorization rate for Reactive Red 120 compared to consortia of two isolates. biotechrep.ir The efficiency of bacterial degradation can be influenced by factors such as the presence of organic nitrogen sources like yeast extract, which can enhance decolorization by acting as a source of carbon and nitrogen and aiding in the regeneration of electron donors. pjoes.com
While specific studies on this compound degradation by individual bacterial strains were not extensively detailed in the provided results, research on other reactive blue dyes, such as Reactive Blue 19 and Reactive Blue 221, highlights the potential of bacterial approaches. frontiersin.orgfrontiersin.orgpjoes.com For example, Enterobacter sp. F NCIM 5545 showed high decolorization efficiency for Reactive Blue 19 under anaerobic conditions with glucose as a co-substrate. frontiersin.orgfrontiersin.org
Fungi, particularly white-rot fungi, are well-known for their ability to degrade complex organic compounds, including textile dyes, through the production of extracellular ligninolytic enzymes. mdpi.comopenbiotechnologyjournal.comcellmolbiol.orgnih.govbiotechnologia-journal.org These enzymes, such as laccases, manganese peroxidases (MnPs), and lignin (B12514952) peroxidases (LiPs), play a crucial role in the oxidative decolorization and detoxification of dyes. openbiotechnologyjournal.comcellmolbiol.orgnih.gov Laccases are often highlighted for their broad substrate specificity and effectiveness at milder pH and temperature conditions. cellmolbiol.org
Various fungal species have been studied for their dye decolorization capabilities. Penicillium sp. has been observed to remove and degrade dyes. openbiotechnologyjournal.com Penicillium oxalicum SAR-3, isolated from dye-contaminated soils, demonstrated decolorization and degradation of several dyes, including Direct Red 75, with the involvement of its manganese peroxidase enzyme. openbiotechnologyjournal.com Trametes versicolor is another white-rot fungus that has shown the capacity to decolorize various dyes with different chemical structures, producing laccase and manganese peroxidase activities. elsevier.es Studies using Trametes hirsuta have also shown high decolorization rates for azo dyes like Reactive Black 5 and Acid Blue 113. mdpi.com
The efficiency of fungal decolorization can be influenced by factors such as dye concentration, pH, temperature, and the availability of carbon and nitrogen sources. nih.govbiotechnologia-journal.org For instance, studies on the decolorization of Remazol Brilliant Blue by fungal isolates showed that glucose concentration significantly affected decolorization capability. nih.gov Different fungal strains may have optimal temperature ranges for decolorization. biotechnologia-journal.org
The effectiveness of biological dye treatment is significantly influenced by the bioreactor configuration and optimized operating conditions. Various bioreactor systems have been explored for dye decolorization using microbial cultures. researchgate.netresearchgate.net
Studies have investigated different reactor modalities and reaction environments for bacterial dye conversion, including rotating drum biofilm reactors and UASB reactors, operating under aerobic, anaerobic, and sequential anaerobic/aerobic conditions. researchgate.net The use of immobilized microbial cultures in bioreactors can offer advantages. elsevier.esresearchgate.net For example, a two-phase bioreactor system utilizing immobilized filamentous fungi Trametes versicolor was developed for dye decolorization. elsevier.es Membrane bioreactor (MBR) systems have also been investigated for reactive dye removal using mixed fungal biomasses under non-sterile conditions, leveraging the benefits of MBR technology for pollutant removal and effluent quality. researchgate.net
Optimized operating conditions, such as pH, temperature, and nutrient availability (carbon and nitrogen sources), are crucial for enhancing decolorization efficiency in bioreactors. mdpi.compjoes.comnih.govbiotechnologia-journal.org The optimal pH range for bacterial decolorization is often between 6.0 and 10.0. frontiersin.org For fungal decolorization, the optimal pH can vary depending on the species, with some studies indicating optimal ranges around 4.5 to 6. nih.gov Temperature also plays a vital role, with optimal ranges varying for different microorganisms. nih.govbiotechnologia-journal.org The addition of appropriate carbon and nitrogen sources, such as yeast extract, can significantly improve decolorization by supporting microbial growth and enzyme production. pjoes.combiotechnologia-journal.orgnih.gov
Biodegradation of azo dyes, including reactive dyes, can occur under aerobic, anaerobic, and sequential anaerobic-aerobic conditions. mdpi.comfrontiersin.orgnih.gov The pathway and the enzymes involved differ depending on the presence or absence of oxygen.
Under anaerobic conditions, the primary mechanism for azo dye degradation is the reductive cleavage of the azo bond (-N=N-) by azoreductase enzymes. mdpi.comresearchgate.netnih.gov This process breaks down the complex azo dye molecule into simpler, often colorless, aromatic amines. mdpi.comcellmolbiol.org Anaerobic conditions are favorable for azoreductase activity because oxygen competes for the reducing agents required for the reaction. mdpi.com However, the aromatic amines produced under anaerobic conditions can be toxic and potentially carcinogenic. mdpi.comcellmolbiol.org
Aerobic biodegradation pathways involve the action of oxidoreductase enzymes, such as laccases and peroxidases, which can directly cleave or modify the dye structure. openbiotechnologyjournal.comcellmolbiol.orgnih.gov Aerobic conditions are generally necessary for the further degradation and mineralization of the aromatic amines produced during anaerobic treatment. mdpi.com Therefore, a combination of anaerobic and aerobic steps is often considered ideal for the complete and efficient removal of azo dyes and their potentially toxic by-products from wastewater. mdpi.comfrontiersin.orgnih.gov In this sequential process, the anaerobic stage focuses on decolorization through azo bond reduction, while the aerobic stage focuses on the degradation of the resulting aromatic amines. mdpi.com
Phytoremediation and Integrated Wetlands Systems for Dye Removal
Phytoremediation, which utilizes plants and their associated microorganisms, is an environmentally friendly and cost-effective approach for removing contaminants, including dyes, from wastewater. nih.govresearchgate.netpjsir.org Integrated wetlands systems, such as Floating Treatment Wetlands (FTWs), can incorporate phytoremediation for dye removal. pjsir.orgnih.gov
Plants used in phytoremediation can contribute to dye removal through various mechanisms, including uptake, adsorption onto root surfaces, and the creation of a rhizosphere environment that supports microbial degradation. nih.gov Studies have investigated the potential of aquatic plants like water hyacinth (Eichhornia crassipes) and Pistia stratiotes in FTWs for treating textile wastewater containing reactive blue dye. pjsir.org These systems can also involve synergistic effects between plants and bacteria. pjsir.org
Research on coupled adsorption-phytoremediation processes has shown promising results for the treatment of cellulose-reactive blue dye. researchgate.netdntb.gov.ua A pilot-scale study combining adsorption using water hyacinth root powder and sand with phytoremediation using water hyacinth plants in a series of ponds achieved high dye removal efficiency. researchgate.net While treatment wetlands have shown good capacity for dye removal, achieving high removal efficiencies for residual dyes may require long hydraulic retention times. nih.gov Aerated treatment wetlands are being explored as intensified solutions to potentially reduce the required area for dye removal, although some studies have indicated low removal of residual dyes resistant to further aerobic degradation in such systems. nih.gov
Adsorption-Based Removal Strategies for this compound
Adsorption is a widely studied technique for dye removal from wastewater due to its relative simplicity, efficiency, and potential for regeneration of the adsorbent material. arabjchem.orgmdpi.com The effectiveness of adsorption is highly dependent on the choice of adsorbent, the properties of the wastewater (such as pH, temperature, and initial dye concentration), and the contact time between the adsorbent and the dye solution. arabjchem.org
Development of Novel Adsorbents for this compound Removal
The development of novel adsorbents is a key area of research aimed at enhancing the efficiency and cost-effectiveness of this compound removal. Researchers are exploring a variety of materials, including modified natural materials, industrial wastes, and synthesized composites.
Studies have investigated the use of natural and modified wheat straw as low-cost adsorbents for Reactive Blue dye. researchgate.net Natural wheat straw (NWS) and modified wheat straw (MWS), as well as activated carbon (AC), were evaluated for their removal efficiency. The removal percentages achieved were 68% for NWS, 92.17% for MWS, and 90.5% for AC under specific conditions. researchgate.net This highlights the potential of modifying natural biomass to improve its adsorption capacity.
Another approach involves the utilization of bio-waste materials. Water hyacinth root powder (WHRP) has been explored as a low-cost bioadsorbent for cellulose-reactive blue dye, demonstrating a high surface area of 670 m²/g. nih.gov This material was used in a pilot-scale multi-step process combining batch and fixed-bed column adsorption. nih.gov
Industrial by-products like fly ash have also been investigated as adsorbents for reactive blue dyes. One study utilized fly ash from a thermal power station for the adsorption of Reactive Blue 25, finding it to be an effectual adsorbent with a capacity of 37.04 mg/g. kirj.ee The removal efficiency was found to be dependent on parameters such as pH, adsorbent dosage, and contact time. kirj.ee
Furthermore, novel magnetic nanocomposites are being developed, offering the advantage of easy separation from the treated water using a magnetic field. deswater.com These materials can exhibit high adsorption capacities and reusability. deswater.com
Table 1 summarizes some examples of novel adsorbents investigated for reactive blue dye removal and their reported adsorption capacities.
Table 1: Examples of Adsorbents for Reactive Blue Dye Removal
| Adsorbent Type | Reactive Blue Dye Type | Adsorption Capacity (mg/g) | Reference |
| Modified Wheat Straw (MWS) | Reactive Blue | N/A (High removal %) | researchgate.net |
| Activated Carbon (AC) | Reactive Blue | N/A (High removal %) | researchgate.net |
| Water Hyacinth Root Powder | Cellulose-Reactive Blue | N/A (High surface area) | nih.gov |
| Fly Ash | Reactive Blue 25 | 37.04 | kirj.ee |
| Activated carbon (soursop seeds) | Reactive Blue BF-5G | N/A (Regeneration study) | customer-oci.com |
| Activated Carbon (PPAC) | Remazol Brilliant Blue R | N/A (Kinetic/Isotherm study) | core.ac.uk |
Note: Adsorption capacities vary significantly depending on experimental conditions (initial concentration, pH, temperature, etc.) and the specific dye molecule.
Adsorption Isotherms and Kinetic Modeling for this compound Systems
Understanding the equilibrium and kinetic behavior of this compound adsorption is crucial for designing efficient treatment systems. Adsorption isotherms describe the relationship between the amount of dye adsorbed onto the solid phase and the concentration of dye remaining in the liquid phase at equilibrium. Kinetic models, on the other hand, provide insights into the rate of the adsorption process.
Several isotherm models are commonly applied to analyze reactive dye adsorption data, including the Langmuir, Freundlich, and Temkin models. researchgate.netresearchgate.net The Langmuir model typically describes monolayer adsorption onto a homogeneous surface, while the Freundlich model is empirical and applicable to multilayer adsorption on heterogeneous surfaces. researchgate.netgnest.org The Temkin model considers the effect of interactions between adsorbate molecules. researchgate.net
Studies on Reactive Blue dye adsorption have shown varying fits to these models depending on the adsorbent used. For instance, the adsorption of Reactive Blue dye onto natural and modified wheat straw was found to fit the Freundlich isotherm, while adsorption onto activated carbon was better described by the Langmuir isotherm. researchgate.net For Reactive Blue 21, the Langmuir isotherm often provides the best correlation, indicating monolayer adsorption. pjoes.com
Kinetic studies help determine the rate-limiting step of the adsorption process. Common kinetic models include the pseudo-first-order, pseudo-second-order, and intraparticle diffusion models. researchgate.netarabjchem.orgnanoient.org The pseudo-second-order model is frequently observed for reactive dye adsorption, suggesting that the adsorption rate is controlled by a chemical process involving valence forces through sharing or exchange of electrons between the adsorbent and the adsorbate. researchgate.netresearchgate.netbbrc.in Intraparticle diffusion models can indicate whether diffusion within the pores of the adsorbent is a significant rate-limiting factor. researchgate.netnanoient.org
For Reactive Blue dye adsorption onto natural and modified wheat straw, the intra-particle diffusion model provided a good fit, while the pseudo-second-order model was more suitable for activated carbon. researchgate.net Adsorption of Reactive Blue 19 onto Lemna minor biomass followed the pseudo-second-order kinetic model. bbrc.in
Table 2 presents examples of isotherm and kinetic model fits reported for reactive blue dye adsorption using different adsorbents.
Table 2: Adsorption Isotherm and Kinetic Model Fits for Reactive Blue Dye Removal
| Adsorbent Type | Reactive Blue Dye Type | Best Fit Isotherm Model | Best Fit Kinetic Model | Reference |
| Natural Wheat Straw (NWS) | Reactive Blue | Freundlich | Intra-particle diffusion | researchgate.net |
| Modified Wheat Straw (MWS) | Reactive Blue | Freundlich | Intra-particle diffusion | researchgate.net |
| Activated Carbon (AC) | Reactive Blue | Langmuir | Pseudo-second-order | researchgate.net |
| Clinoptilolite | Reactive Blue 21 | Langmuir | N/A | pjoes.com |
| Lemna minor biomass | Reactive Blue 19 | Langmuir | Pseudo-second-order | bbrc.in |
| Fly Ash | Reactive Blue 25 | Freundlich | Pseudo-second-order | kirj.ee |
Regeneration and Reusability Studies of Adsorbent Materials
The economic viability and sustainability of adsorption processes for this compound removal are significantly influenced by the ability to regenerate the saturated adsorbent and reuse it over multiple cycles. Regeneration aims to desorb the accumulated dye molecules from the adsorbent surface, restoring its adsorption capacity. mdpi.com
Various regeneration methods have been explored, including chemical treatment, thermal methods, and advanced oxidation processes (AOPs). mdpi.comnih.gov Chemical regeneration often involves using acids, bases, or organic solvents to elute the adsorbed dye. mdpi.com For activated carbon saturated with Reactive Blue BF-5G, desorption using HNO₃ as an eluent showed promising results for regeneration, allowing for significant adsorption in subsequent cycles. customer-oci.com
The reusability of an adsorbent is evaluated by performing multiple adsorption-desorption cycles and assessing the retention of its removal efficiency or adsorption capacity. An effective regeneration method should not significantly damage the adsorbent's structure or reduce its performance over successive cycles. mdpi.comnih.gov
Studies on the regeneration of adsorbents for reactive dyes have shown varying degrees of success. For example, activated carbon prepared from soursop seeds, after adsorbing Reactive Blue BF-5G, demonstrated potential for regeneration using HNO₃ desorption, with the regenerated adsorbent retaining a notable percentage of its initial adsorption capacity in the second cycle. customer-oci.com
The ability to effectively regenerate and reuse adsorbents reduces the amount of solid waste generated by the treatment process and lowers operational costs, making adsorption a more sustainable option for wastewater treatment. customer-oci.commdpi.com
Table 3 provides an example of regeneration study findings for a reactive blue dye adsorbent.
Table 3: Example of Adsorbent Regeneration Study
| Adsorbent Type | Reactive Blue Dye Type | Regeneration Method | Adsorption Capacity Retention After Regeneration | Reference |
| Activated carbon (soursop seeds) | Reactive Blue BF-5G | HNO₃ Desorption | ~50% in the second cycle | customer-oci.com |
Note: Specific retention percentages vary based on the adsorbent, dye, regeneration method, and experimental conditions.
Kinetic and Mechanistic Investigations of Reactive Blue 75 Remediation
Reaction Kinetics Modeling in Degradation and Removal Processes
Understanding the reaction kinetics is crucial for designing and optimizing remediation processes for Reactive Blue 75. Various studies have investigated the kinetic behavior of different degradation and removal methods.
For instance, in electrocoagulation processes using aluminum electrodes for the removal of reactive blue dye, response surface methodology (RSM) has been employed to study the effect of operational parameters on color removal efficiency (CRE) and energy consumption. Parameters such as current density, initial pH, electrolyte concentration, and operating time were investigated. deswater.com
In adsorption studies utilizing activated carbon from Delonix Regia pods for the removal of Turquoise Blue dye (a reactive blue dye), pseudo-second-order kinetics was found to best describe the adsorption process. orientjchem.org The study indicated that intraparticle diffusion played a major role in the mechanism. orientjchem.org Equilibrium was typically attained within 100-180 minutes. orientjchem.org
Photocatalytic degradation studies of reactive dyes, including Reactive Blue 19, have often shown that the process follows pseudo-first-order kinetics, which can be discussed in terms of the Langmuir–Hinshelwood kinetic model. bibliotekanauki.pl, ijcce.ac.ir For example, the photocatalytic degradation of Reactive Blue 19 in the presence of Fe₂O₃ and Fe₂O₃/H₂O₂ mixture followed first-order kinetics, with faster degradation observed with the mixture. ijcce.ac.ir
In biosorption of Reactive Blue 19 using Lemna minor, the adsorption kinetics were found to follow the pseudo-second-order kinetic model, with equilibrium established within 75 minutes. bbrc.in
Studies on the decolorization of Reactive Blue 29 by ozonation have shown that degradation and decolorization are strongly influenced by contact time. scispace.com Optimal contact times for degradation and decolorization were found to be 60 and 30 minutes, respectively. scispace.com
The electrochemical decolouration of reactive azo dyes, such as Reactive Blue 7, has also been studied kinetically. researchgate.net
The kinetic order of biodegradation of Reactive Black 5 (another reactive dye) by Bacillus albus DD1 was found to follow first-order kinetics with a specific rate constant. iwaponline.com
Here is a summary of kinetic models observed for Reactive Blue dye remediation processes:
| Remediation Process | Reactive Blue Dye Type (if specified) | Observed Kinetic Model | Key Findings | Source |
| Electrocoagulation | Reactive Blue (general) | Not explicitly stated | RSM used to study kinetics based on parameters | deswater.com |
| Adsorption (Activated Carbon) | Turquoise Blue | Pseudo-second-order | Intraparticle diffusion is significant. | orientjchem.org |
| Photocatalytic Degradation | Reactive Blue 19 | Pseudo-first-order | Often fits Langmuir–Hinshelwood model. | bibliotekanauki.pl, ijcce.ac.ir |
| Biosorption (Lemna minor) | Reactive Blue 19 | Pseudo-second-order | Equilibrium within 75 minutes. | bbrc.in |
| Ozonation | Reactive Blue 29 | Not explicitly stated | Kinetics influenced by contact time. | scispace.com |
| Electrochemical Decolouration | Reactive Blue 7 | Not explicitly stated | Decolorization rate constants studied. | researchgate.net |
| Biodegradation (Bacillus albus) | Reactive Black 5 | First-order | Specific rate constant determined. | iwaponline.com |
Identification and Characterization of this compound Degradation Intermediates and Byproducts
Identifying and characterizing the intermediate products formed during the degradation of this compound is essential for understanding the degradation pathways and assessing the potential toxicity of the treated effluent. Various analytical techniques are employed for this purpose.
Studies on the degradation of Reactive Blue dyes have utilized techniques such as ESI-MS, GC-MS, LC-MS, and UPLC to identify intermediates and end products. tandfonline.com, nih.gov, researchgate.net, researchgate.net, scispace.com, researchgate.net, frontiersin.org For Reactive Blue 19, ESI-MS analysis has revealed fragments with specific m/z values, corresponding to decationized ions and other degradation products. researchgate.net Unreacted Reactive Blue 19 and hydrolyzed forms have also been identified. researchgate.net
During photocatalytic degradation, the breakdown of the aromatic rings of Reactive Blue dyes often leads to the formation of various chemical intermediates, including carboxylic acids, amines, phenols, and aldehydes. tandfonline.com These intermediates can eventually be transformed into simpler inorganic ions like sulphate, ammonium, and CO₂, as well as water. tandfonline.com
Enzymatic degradation studies have also focused on identifying intermediates. Analysis of degradation intermediates by FTIR and GC-MS in the decolorization of an anthraquinone (B42736) dye by Aspergillus sp. indicated the catabolism of the dye and the identification of some intermediates. nih.gov Similarly, FTIR, HPLC, and GC-MS studies have been used to confirm microbial dye metabolism and identify intermediates like aromatic amines for monosubstituted benzene (B151609) rings. researchgate.net
In the biodegradation of Direct Red 81 (a diazo dye) by Bacillus sp., UV-visible, FTIR, LC-MS, ¹³C- and ¹H-NMR were used to unveil degradation profiles and identify metabolites. frontiersin.org FTIR spectra showed changes indicating the breakdown of aromatic rings and the formation of aromatic amines and bonded -OH groups in intermediates. frontiersin.org
While specific intermediates for this compound are not extensively detailed in the provided snippets, the general approaches and types of intermediates observed for similar reactive blue and anthraquinone dyes provide insight into the potential degradation products of this compound. These commonly include smaller organic molecules resulting from the cleavage of the complex dye structure.
Here are some techniques used for identifying degradation intermediates:
| Analytical Technique | Application in Dye Degradation Studies | Source |
| ESI-MS | Identification of intermediates and end products, including decationized ions and fragments. | tandfonline.com, researchgate.net |
| GC-MS | Identification of smaller, often volatile, degradation byproducts like alkanes, alkenes, and benzene. | tandfonline.com, nih.gov, researchgate.net, researchgate.net, whiterose.ac.uk |
| LC-MS/MS | Separation, identification, and characterization of degradation products, especially hydrophilic ones. | tandfonline.com, scispace.com, frontiersin.org |
| UPLC/MS | Identification of intermediates in photocatalytic degradation mechanisms. | tandfonline.com, researchgate.net |
| FTIR | Analysis of functional group changes during degradation, indicating bond cleavage and formation. | pjoes.com, nih.gov, researchgate.net, researchgate.net, frontiersin.org |
| HPLC | Monitoring the conversion of the parent dye peak and the formation of new peaks corresponding to intermediates. | researchgate.net, epa.gov, researchgate.net |
| UV-Vis Spectrometry | Monitoring decolorization by observing changes in absorbance maximum. | pjoes.com, researchgate.net, frontiersin.org |
| NMR (¹³C- and ¹H-NMR) | Detailed structural elucidation of degradation metabolites. | frontiersin.org |
Elucidation of this compound Degradation Pathways and Radical Chemistry
Understanding the degradation pathways and the role of radical chemistry is crucial for developing effective advanced oxidation processes (AOPs) for this compound remediation.
Reactive Blue dyes, particularly anthraquinone-based ones like Reactive Blue 19, are known for their complex structures, which makes them difficult to break down. kemdikbud.go.id Degradation often involves the cleavage of chromophoric groups. researchgate.net
In photocatalytic degradation, the process is often initiated by reactive oxygen species (ROS) such as hydroxyl radicals (•OH) and superoxide (B77818) ions (O₂•⁻). tandfonline.com, mdpi.com These radicals are generated when photocatalytic materials absorb photons. mdpi.com The h⁺ (holes) generated can directly oxidize the dye or convert water into •OH, while e⁻ (electrons) reduce oxygen into O₂•⁻. tandfonline.com These radicals then attack the dye molecule, leading to its degradation. tandfonline.com
Studies on the degradation of Reactive Blue 19 have proposed mechanisms involving the breaking of aromatic rings and the subsequent formation of smaller intermediates. tandfonline.com The degradation process can ultimately lead to the mineralization of the dye into inorganic products like CO₂, H₂O, NH₄⁺, and SO₄²⁻. mdpi.com
Electrochemical degradation in the presence of hydrogen peroxide and copper ions can lead to the generation of hydroxyl radicals, which cause the oxidation and degradation of organic compounds like reactive dyes. core.ac.uk Anthraquinone dyes are considered more difficult to decompose by this method, possibly requiring higher concentrations of hydroxyl radicals. core.ac.uk
Enzymatic degradation pathways have also been investigated. For azo dyes, degradation often involves the reductive cleavage of azo bonds by azoreductase enzymes, generating aromatic amines. researchgate.net, frontiersin.org These amines can then undergo further cleavage by oxidative enzymes and enter central metabolic pathways. frontiersin.org Laccase and azoreductase have been suggested to play vital roles in the degradation of certain reactive dyes. frontiersin.org
While specific degradation pathways for this compound are not explicitly detailed, the mechanisms observed for similar reactive blue and anthraquinone dyes suggest involvement of radical attack, particularly by hydroxyl radicals in AOPs, and enzymatic cleavage in biological processes. The complex structure of these dyes necessitates potent oxidative or enzymatic action for effective breakdown.
Key aspects of degradation pathways and radical chemistry:
Initiation by ROS: Advanced oxidation processes often rely on the generation of reactive oxygen species like •OH and O₂•⁻ to initiate dye degradation. tandfonline.com, mdpi.com
Chromophore Cleavage: Degradation pathways typically involve the breakdown of the dye's chromophoric groups, leading to decolorization. researchgate.net
Aromatic Ring Opening: Further degradation involves the cleavage of aromatic rings, producing smaller organic intermediates. tandfonline.com
Mineralization: Complete degradation can lead to the formation of simple inorganic substances. tandfonline.com, mdpi.com
Enzymatic Action: Biological degradation can involve enzymes like azoreductases and laccases that cleave specific bonds in the dye structure. researchgate.net, frontiersin.org
Influence of Key Environmental and Operational Parameters on this compound Remediation Efficiency
The efficiency of this compound remediation is significantly influenced by various environmental and operational parameters, depending on the treatment method employed.
pH: pH is a critical parameter in many remediation processes. In electrocoagulation, the initial pH of the solution affects color removal efficiency. deswater.com For Reactive Blue 19 decolorization by Fenton oxidation, the decolorization efficiency showed slight variations with pH changes, with optimal results observed around pH 3. rsc.org At low pH, the reaction between H₂O₂ and H⁺ can reduce the electrophilicity of H₂O₂, affecting efficiency. rsc.org In ozonation of Reactive Blue 29, pH significantly influenced the effectiveness of chemical oxygen demand (COD) removal, with optimal conditions between pH 9 and 11, although pH adjustment was not necessary for decolorization alone. scispace.com Biosorption of Reactive Blue 19 onto Lemna minor was most effective at pH 3, possibly due to the dissociation of sulfonate groups on the dye molecule. bbrc.in Increasing pH decreased the dye uptake capacity in this case. bbrc.in For decolorization of Reactive Blue 19 using copper nanoparticles, maximum decolorization was observed at pH 10, potentially due to increased production of hydroxyl ions in a basic medium. pjoes.com
Initial Dye Concentration: The initial concentration of this compound or similar reactive dyes impacts removal efficiency. In adsorption studies, the percentage of dye removed has been observed to decrease as the initial dye concentration increases. orientjchem.org, pjoes.com For Reactive Blue 19 decolorization by Fenton oxidation, the efficiency decreased as the initial dye concentration increased from 25 mg/L to 100 mg/L. rsc.org This may be because at higher concentrations, the amount of reactive species or adsorption sites becomes insufficient to degrade or remove all the dye molecules. researchgate.net, pjoes.com
Contact Time: Contact time is a significant factor, particularly in adsorption and reaction-based processes. In adsorption, removal efficiency typically increases with contact time until equilibrium is reached. orientjchem.org For Reactive Blue 19 biosorption, equilibrium was established within 75 minutes. bbrc.in Ozonation of Reactive Blue 29 showed that degradation and decolorization were strongly influenced by contact time, with optimal times identified for each process. scispace.com
Temperature: Temperature can influence the kinetics and efficiency of remediation processes. In some adsorption studies, an increase in temperature has led to an increase in adsorption capacity, indicating an endothermic process. ncsu.edu For decolorization of Reactive Blue 19 using copper nanoparticles, increasing temperature up to a certain point (50°C) increased decolorization efficiency, potentially due to increased binding sites and oxidation rate. pjoes.com
Catalyst/Adsorbent Dose: For processes involving catalysts or adsorbents, their concentration or dose is a key operational parameter. In biosorption using Lemna minor, dye uptake capacity increased with increasing adsorbent dose, with an optimum dose identified. bbrc.in Similarly, in coagulation using Alcea rosea root mucilage for Reactive Blue 19 removal, increasing the coagulant amount increased dye removal up to a maximum. d-nb.info
Other Parameters: Other parameters specific to certain technologies also play a role. In electrocoagulation, current density and electrolyte concentration are important operational parameters. deswater.com For Fenton and photo-Fenton processes, the concentrations of hydrogen peroxide and iron ions are crucial. core.ac.uk, rsc.org, sums.ac.ir The type of electrode used in electrocoagulation can also affect efficiency. deswater.com In photocatalytic processes, light intensity is a significant factor. tandfonline.com
Here is a summary of the influence of key parameters:
| Parameter | Influence on Remediation Efficiency | Relevant Processes | Source |
| pH | Significant influence; optimal range varies depending on the process and dye type. Can affect radical generation and dye speciation. | Electrocoagulation, Ozonation, Biosorption, Fenton, Photocatalysis | deswater.com, bbrc.in, pjoes.com, rsc.org, scispace.com, d-nb.info |
| Initial Dye Concentration | Generally, higher concentrations lead to decreased removal efficiency due to limited reactive species or adsorption sites. | Adsorption, Degradation processes | orientjchem.org, pjoes.com, rsc.org |
| Contact Time | Efficiency increases with time until equilibrium or complete degradation is reached. | Adsorption, Degradation processes | orientjchem.org, bbrc.in, scispace.com |
| Temperature | Can increase efficiency (adsorption capacity, reaction rate) up to an optimal point. | Adsorption, Degradation processes | pjoes.com, ncsu.edu, d-nb.info |
| Catalyst/Adsorbent Dose | Increased dose generally leads to higher removal efficiency up to an optimal level. | Adsorption, Catalytic degradation | bbrc.in, d-nb.info |
| Current Density | Important operational parameter in electrochemical processes. | Electrocoagulation, Electrochemical peroxidation | deswater.com, kemdikbud.go.id |
| Electrolyte Concentration | Influences efficiency in electrochemical processes. | Electrocoagulation | deswater.com |
| H₂O₂ Concentration | Crucial for Fenton and photo-Fenton processes; optimal concentration is key for radical generation. | Fenton, Photo-Fenton, Electrochemical peroxidation | core.ac.uk, rsc.org, sums.ac.ir, kemdikbud.go.id |
| Iron Ion Concentration | Important catalyst in Fenton and photo-Fenton processes. | Fenton, Photo-Fenton | core.ac.uk, rsc.org, sums.ac.ir |
| Light Intensity | Affects efficiency in photocatalytic degradation. | Photocatalytic Degradation | tandfonline.com |
Advanced Analytical Characterization in Reactive Blue 75 Research
Spectroscopic Methods for Monitoring Reactive Blue 75 Degradation
Spectroscopic methods are fundamental tools in monitoring the degradation of dyes, providing information on the disappearance of the chromophoric group responsible for color and changes in molecular structure.
UV-Visible Spectrophotometry for Decolorization Efficacy
UV-Visible (UV-Vis) spectrophotometry is widely used to quantify the decolorization efficiency of treatment processes applied to this compound. This technique measures the absorbance of the dye solution at its maximum wavelength (λmax) in the visible region of the spectrum. As the dye degrades and the chromophore breaks down, the absorbance at this wavelength decreases, indicating color removal.
Research on Reactive Blue 19 (RB19), a related reactive blue dye, has shown that its λmax is typically found around 425 nm pjoes.com. Decolorization efficiency is calculated by monitoring the decrease in absorbance over time. For instance, studies on RB19 degradation using copper nanoparticles observed that increasing the dye concentration from 0.01% to 0.03% increased decolorization from 67.47% to 80.44% within 75 minutes, as measured by UV-Vis spectrophotometry pjoes.com. Another study on RB19 degradation using ozonation and Fenton oxidation also utilized UV-Vis to assess decolorization efficiency, noting a decrease from 96.3% to 85.3% as the initial dye concentration increased from 25 mg L⁻¹ to 100 mg L⁻¹ rsc.org. Similarly, the decolorization of Reactive Blue 221 by bacterial isolates was monitored using UV-Vis spectrophotometry by measuring optical density at 600 nm and studying the absorption spectrum between 200-800 nm pjoes.com. The disappearance of the visible band is often attributed to the fragmentation of the chromophore juniperpublishers.com.
Fourier Transform Infrared (FTIR) Spectroscopy for Structural Changes and Functional Group Analysis
Fourier Transform Infrared (FTIR) spectroscopy is employed to identify changes in the functional groups of the dye molecule during degradation, providing insights into the structural transformations occurring. By comparing the FTIR spectra of the pristine dye with those of the degraded products, researchers can deduce which bonds have been broken or modified.
In studies on the degradation of reactive dyes, including those structurally similar to this compound, FTIR analysis has confirmed the degradation process by identifying changes in characteristic peaks. For example, in the biodegradation of Reactive Blue 221, FTIR spectroscopy was used to confirm that decolorization was a consequence of biodegradation and adsorption pjoes.com. FTIR analysis has also been used to characterize degradation products of Reactive Blue 19 pjoes.comhhu.edu.cn. The disappearance or shifting of peaks associated with specific functional groups, such as azo bonds (N=N), aromatic rings (C=C), and reactive groups, indicates the breakdown of the dye structure pjoes.comjuniperpublishers.comtandfonline.com.
Chromatographic Techniques for Byproduct Analysis
Chromatographic techniques are essential for separating and identifying the various intermediate products formed during the degradation of this compound, which helps in elucidating degradation pathways.
High-Performance Liquid Chromatography (HPLC) for Compound Separation and Quantification
High-Performance Liquid Chromatography (HPLC) is a powerful technique used to separate and quantify the parent dye compound and its degradation byproducts in a mixture. This allows researchers to track the disappearance of the original dye and the transient formation and subsequent degradation of intermediates.
HPLC analysis has been used to confirm the degradation of reactive blue dyes. academicjournals.org. Studies have utilized HPLC, sometimes coupled with mass spectrometry (HPLC-MS or LC-MS), to identify and monitor degradation products tandfonline.comnih.govscielo.br. For instance, LC-MS analysis has been used to provide a degradation pathway for Reactive Blue 21 tandfonline.com. HPLC has also been used to quantify dye purity and degradation byproducts . The chromatographic behavior, such as retention time, can help distinguish the original dye from its transformation products scielo.br.
Gas Chromatography-Mass Spectrometry (GC-MS) for Mineralization Assessment
Gas Chromatography-Mass Spectrometry (GC-MS) is a valuable technique for identifying volatile and semi-volatile intermediate products and assessing the extent of mineralization, which is the complete conversion of organic compounds into inorganic substances like CO2 and H2O. GC-MS can identify a wide range of degradation products, including smaller molecules that may not be detectable by HPLC.
GC-MS has been employed in the study of reactive dye degradation to identify intermediate compounds and propose degradation pathways juniperpublishers.comscielo.brresearchgate.netiwaponline.com. For example, GC-MS analysis identified intermediates during the degradation of Reactive Blue 19 researchgate.netiwaponline.com. It has also been used to reveal the cleavage of the anthraquinone (B42736) chromophoric group and partial mineralization of dyes tandfonline.com. The identification of simple aliphatic acids or the absence of organic peaks in GC-MS can indicate a higher degree of mineralization juniperpublishers.com.
Total Organic Carbon (TOC) and Chemical Oxygen Demand (COD) Analysis for Overall Mineralization
TOC analysis measures the total amount of carbon bound in organic compounds, while COD measures the amount of oxygen required to chemically oxidize the organic pollutants. A significant reduction in TOC and COD values indicates that the organic dye molecule is being broken down into smaller, and eventually inorganic, compounds.
Studies on the degradation of reactive blue dyes have frequently reported TOC and COD removal efficiencies. For example, in the ozonation of exhausted reactive dye baths (including shades of blue), COD removal ranged from 43% to 44% and TOC removal ranged from 40% to 45% bioline.org.br. In the degradation of Reactive Blue 19, maximum reductions in COD and TOC of 88.23% and 86.77%, respectively, were obtained at 50 minutes using copper nanoparticles pjoes.com. Another study on RB19 degradation by ozonation and UV/ozonation showed TOC decreases of 0%, 52%, and 94% after 120 minutes for UV, O3, and UV/O3 treatments, respectively iwaponline.com. While decolorization can be high, COD reduction may be less, indicating that colored compounds are transformed into colorless organic intermediates rather than fully mineralized tandfonline.com. TOC and COD analysis are considered quality assurance parameters to study mineralization efficiency pjoes.com.
Here is a table summarizing some research findings related to TOC and COD removal for reactive blue dyes:
| Dye (if specified) | Treatment Method | Reaction Time | COD Removal (%) | TOC Removal (%) | Source |
| Reactive Blue 19 | Copper Nanoparticles | 50 min | 88.23 | 86.77 | pjoes.com |
| Reactive Blue 19 | Ozonation | 120 min | - | 52 | iwaponline.com |
| Reactive Blue 19 | UV/Ozonation | 120 min | - | 94 | iwaponline.com |
| Reactive Blue 198 | Electro-oxidation (Graphite electrode) | 10.5 min | 65.5 | - | juniperpublishers.com |
| Turquoise Blue | Ozonation | 10 min | 43 | 45 | bioline.org.br |
| Olive Green | Ozonation | 10 min | 44 | 45 | bioline.org.br |
| Navy Blue | Ozonation | 10 min | 43 | 40 | bioline.org.br |
| Reactive Blue 21 | Sono-photocatalytic process | 120 min | 78.3 | 75.9 | tandfonline.com |
These analyses collectively provide a comprehensive picture of the degradation process, from the initial breakdown of the colored chromophore to the ultimate conversion of organic matter into simple inorganic substances.
Electrophoretic and Advanced Electrochemical Techniques for Complex Mixture Analysis
Electrophoretic and electrochemical methods offer powerful tools for separating and analyzing this compound, particularly in complex mixtures such as textile wastewater or degradation study samples. Capillary electrophoresis (CE), including techniques like Capillary Zone Electrophoresis (CZE) and Micellar Electrokinetic Chromatography (MEKC), has demonstrated effectiveness in separating reactive dyes and their hydrolysis products mdpi.comresearchgate.netnih.gov. These methods leverage differences in electrophoretic mobility and partitioning behavior to achieve high-resolution separations mdpi.comiwaponline.com. For instance, CZE has been successfully applied to analyze mixtures of reactive dyes, allowing for the separation and detection of parent dyes and their hydrolytic byproducts researchgate.netnih.gov. The separation in CZE is based on the varying migration velocities of ionic species within a buffer-filled capillary under an applied voltage iwaponline.com.
Electrochemical techniques, such as cyclic voltammetry (CV) and square wave voltammetry (SWV), are valuable for investigating the redox behavior of Reactive Blue dyes and can be used for their detection and the study of their degradation pathways scielo.branalis.com.myscielo.brcore.ac.ukni.ac.rs. Voltammetry allows for analysis with minimal sample pre-treatment and offers comparable selectivity and sensitivity to chromatographic methods analis.com.my. Studies on various reactive dyes, including some blue reactive dyes, have utilized cyclic voltammetry to identify the electrochemical activity of the chromophore groups and to understand the reduction and oxidation processes they undergo scielo.brscielo.brcore.ac.ukni.ac.rs. For example, cyclic voltammograms of some reactive dyes have shown irreversible reduction processes, sometimes with multiple cathodic peaks indicating multi-step electron transfer or reduction of different functional groups like chlorotriazine moieties scielo.brni.ac.rsresearchgate.net. The shift in reduction peaks with pH changes can indicate the involvement of protons in the electrochemical reaction ni.ac.rs. Electrochemical methods can also be combined with other techniques, such as spectrophotometry, to evaluate the efficiency of dye degradation and assess the genotoxicity of byproducts scielo.br.
While specific detailed data tables for this compound analyzed solely by these methods were not extensively found in the search results, the principles and applications to similar reactive dyes highlight their relevance. For instance, studies on Reactive Blue 19 and Reactive Blue 4 have employed electrochemical detection to monitor degradation processes and analyze mixtures researchgate.netepa.gov.
Molecular Spectrometry for Elemental Analysis and Byproduct Identification
Molecular spectrometry techniques are indispensable for determining the elemental composition of this compound and identifying its degradation products. Techniques such as UV-Visible (UV-Vis) spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and mass spectrometry (MS), including techniques coupled with chromatography like LC-MS, are commonly employed pjoes.comajol.infopjoes.comacademicjournals.orgresearchgate.net.
UV-Vis spectroscopy is frequently used to monitor the concentration of this compound by measuring absorbance at its maximum wavelength (λmax) pjoes.comelectrochemsci.org. Changes in the UV-Vis spectrum during degradation processes can indicate alterations in the dye's chromophoric structure pjoes.com.
FTIR spectroscopy provides information about the functional groups present in this compound and its degradation products pjoes.compjoes.comekb.eg. Analysis of FTIR spectra can reveal the presence or disappearance of characteristic bonds, such as N=N (azo), C=O (carbonyl), C-N, S=O (sulfone), and C-Cl, which helps in elucidating degradation pathways ajol.infoekb.eg.
Mass spectrometry, particularly when coupled with separation techniques like liquid chromatography (LC-MS), is a powerful tool for identifying and characterizing this compound and its byproducts in complex mixtures researchgate.netmdpi.com. LC-MS allows for the separation of individual components before their mass-to-charge ratio is measured, providing valuable information for structural identification mdpi.com. High-resolution mass spectrometry can provide elemental composition information, aiding in the confirmation of the molecular formula of the parent dye and the identification of unknown degradation products uni.luuni.lu. Studies have utilized LC-MS/MS to identify specific breakdown products formed during the degradation of reactive dyes, such as those resulting from the reductive cleavage of azo linkages researchgate.netmdpi.com. Reactive ionization techniques, like reactive nanospray desorption electrospray ionization (nano-DESI) MS, can also be used to probe specific functional groups within complex mixtures and quantify compounds uci.edu.
Elemental analysis techniques, such as CHNS and halogen analysis, are critical for validating the stoichiometry of this compound, given its complex molecular formula ekb.eg. These analyses determine the weight percentage of key elements like carbon, hydrogen, nitrogen, sulfur, and chlorine, which can be compared to theoretical values calculated from the proposed molecular structure ekb.eg.
While specific detailed elemental analysis data or comprehensive byproduct identification tables solely for this compound using these techniques were not found, the general application of these methods to reactive dyes, including those with similar structural features to this compound (such as azo bonds, triazine groups, and sulfonate groups), is well-documented ajol.inforesearchgate.netekb.egmdpi.comuni.luuni.lu.
Computational and Predictive Modeling for Reactive Blue 75 Remediation
Density Functional Theory (DFT) Applications in Reaction Mechanism Elucidation
Density Functional Theory (DFT) is a powerful quantum mechanical modeling method used to investigate the electronic structure of many-body systems, such as atoms, molecules, and condensed phases. In the context of dye remediation, DFT can be instrumental in elucidating the complex reaction mechanisms involved in the degradation of molecules like Reactive Blue 75. mdpi.comstackexchange.com By calculating the energies of reactants, transition states, and products, DFT can map out the potential energy surface of a chemical reaction, providing crucial insights into its feasibility and kinetics. stackexchange.com
For instance, in photocatalytic degradation processes, DFT can be used to model the interaction of the dye molecule with the photocatalyst surface and the reactive oxygen species (ROS) responsible for its degradation. mdpi.com These calculations can help identify the most likely sites on the dye molecule for an initial attack by ROS, such as hydroxyl radicals. mdpi.com Furthermore, DFT can be employed to study the electronic properties of the dye molecule, such as its highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies, which are critical in understanding its reactivity and electronic transitions upon light absorption.
While specific DFT studies on this compound are not abundant in the public domain, the principles can be inferred from studies on similar dye molecules. For example, DFT has been used to investigate the degradation pathways of other azo dyes, revealing how the cleavage of the azo bond (–N=N–) is often a critical step in the decolorization process. These computational studies can predict the bond dissociation energies and activation barriers for various degradation pathways, thereby guiding the design of more efficient catalysts and reaction conditions.
The application of DFT can also extend to understanding the role of different catalysts and oxidants in advanced oxidation processes (AOPs). By modeling the interaction between the dye, the catalyst, and the oxidant, researchers can gain a molecular-level understanding of how these components work together to break down the complex dye structure into simpler, less harmful compounds.
Molecular Dynamics (MD) Simulations of Dye-Material Interactions and Remediation Processes
Molecular Dynamics (MD) simulations are a computational method for studying the physical movements of atoms and molecules. In the context of this compound remediation, MD simulations are particularly useful for investigating the interactions between the dye molecules and various materials used in adsorption and filtration processes. researchgate.net These simulations can provide a detailed, atomistic view of how dye molecules adsorb onto the surface of an adsorbent, move through the pores of a membrane, or interact with a catalyst. researchgate.netresearchgate.net
MD simulations can be used to calculate the binding free energy between a dye molecule and a material surface, which is a key parameter for predicting the adsorption capacity of an adsorbent. researchgate.net By simulating the system at different temperatures, pH levels, and salt concentrations, researchers can understand how these environmental factors affect the adsorption process. researchgate.net For example, simulations can reveal the specific types of interactions, such as hydrogen bonds, van der Waals forces, and electrostatic interactions, that govern the binding of this compound to a given material. researchgate.net
In the case of dye-cellulose interactions, which are relevant for textile dyeing and the subsequent treatment of dye-containing wastewater, MD simulations have been used to model the diffusion and adsorption of reactive dyes within cellulosic materials. researchgate.net These simulations can help in understanding how the structure of the dye and the properties of the cellulose (B213188) material influence the dyeing process and the subsequent removal of the dye. researchgate.net
Furthermore, MD simulations can be employed to study the transport of dye molecules through membranes in filtration-based remediation processes. By modeling the movement of dye molecules and water molecules through the membrane pores, these simulations can provide insights into the mechanisms of dye rejection and membrane fouling. This information is invaluable for designing more efficient and durable membranes for wastewater treatment.
Process Optimization and Prediction through Advanced Statistical Methods
Advanced statistical methods are indispensable for optimizing and predicting the performance of remediation processes for this compound. These methods allow researchers to systematically investigate the effects of multiple process variables and their interactions, leading to the development of robust and efficient treatment systems.
Response Surface Methodology (RSM) is a collection of statistical and mathematical techniques used for developing, improving, and optimizing processes. pjoes.comnih.govmdpi.commdpi.com It is particularly useful for modeling and analyzing problems in which a response of interest is influenced by several variables. pjoes.com In the remediation of this compound, RSM can be employed to optimize the operational parameters of various treatment processes, such as advanced oxidation processes (AOPs), coagulation-flocculation, and adsorption.
The core idea of RSM is to use a sequence of designed experiments to obtain an optimal response. mdpi.com Typically, a second-order polynomial equation is used to model the relationship between the independent variables and the response. The independent variables could include factors like pH, catalyst concentration, oxidant dosage, initial dye concentration, and reaction time. The response is typically the percentage of dye removal or decolorization.
For example, a central composite design (CCD) or a Box-Behnken design (BBD) can be used to systematically vary the process parameters. nih.govresearchgate.net The experimental data are then used to fit a quadratic model, which can be visualized as a response surface plot. These plots help in identifying the optimal conditions for achieving the maximum dye removal efficiency. Analysis of variance (ANOVA) is used to assess the statistical significance of the model and the individual terms.
A hypothetical example of RSM application for the optimization of this compound degradation via a Fenton-like process is presented in the table below.
| Run | pH | Fe²⁺ (mg/L) | H₂O₂ (mg/L) | Decolorization (%) |
| 1 | 3 | 20 | 100 | 75 |
| 2 | 5 | 20 | 100 | 65 |
| 3 | 3 | 40 | 100 | 85 |
| 4 | 5 | 40 | 100 | 78 |
| 5 | 3 | 20 | 200 | 88 |
| 6 | 5 | 20 | 200 | 80 |
| 7 | 3 | 40 | 200 | 95 |
| 8 | 5 | 40 | 200 | 90 |
| 9 | 4 | 30 | 150 | 92 |
| 10 | 4 | 30 | 150 | 93 |
| 11 | 4 | 30 | 150 | 91 |
This is a hypothetical data table for illustrative purposes.
Artificial Neural Networks (ANNs) are computational models inspired by the structure and function of biological neural networks. wikipedia.org They are a powerful tool for predictive modeling, especially for complex and non-linear systems, which are often encountered in wastewater treatment processes. researchgate.net ANNs can be trained on experimental data to predict the removal efficiency of this compound under different operating conditions. researchgate.net
A typical ANN model for this purpose would have an input layer, one or more hidden layers, and an output layer. wikipedia.org The input neurons would represent the process variables (e.g., pH, initial dye concentration, adsorbent dose, and contact time), while the output neuron would represent the predicted dye removal efficiency. researchgate.net The network is trained using a set of experimental data, during which the weights of the connections between the neurons are adjusted to minimize the difference between the predicted and actual outputs. wikipedia.org
Once trained, the ANN model can be used to predict the system's performance for a wide range of operating conditions, which can significantly reduce the number of experiments required for process optimization. researchgate.net Sensitivity analysis of the trained network can also reveal the relative importance of each input variable on the removal efficiency. researchgate.net For instance, studies on the removal of the similar Reactive Blue 19 have shown that adsorbent dose and initial dye concentration can be the most influential parameters. researchgate.net
Factorial experimental designs are used to study the effects of two or more factors simultaneously. chromatographyonline.comqualitytrainingportal.comnih.gov In a full factorial design, experiments are conducted at all possible combinations of the levels of the factors. qualitytrainingportal.com This allows for the estimation of the main effect of each factor as well as the interaction effects between the factors. chromatographyonline.com
For screening purposes, where the goal is to identify the most significant factors from a large number of potential variables, fractional factorial designs are often employed. qualitytrainingportal.comnih.gov These designs use a fraction of the runs of a full factorial design, making them more efficient when dealing with a large number of factors. qualitytrainingportal.com For example, a 2^(k-p) fractional factorial design can be used to screen 'k' factors in 2^(k-p) runs.
In the context of this compound remediation, a factorial design could be used to screen for the most important parameters affecting a particular treatment process. For example, in an adsorption study, the factors could be pH, temperature, adsorbent dosage, and initial dye concentration. The results of the factorial experiment would indicate which of these factors have a statistically significant effect on the adsorption capacity and whether there are any significant interactions between them. This information is crucial for the subsequent optimization of the process, often carried out using RSM.
A hypothetical 2³ factorial design for screening parameters in this compound adsorption is shown below.
| Run | Factor A (pH) | Factor B (Dosage) | Factor C (Temp) | Response (Adsorption Capacity mg/g) |
| 1 | -1 (Low) | -1 (Low) | -1 (Low) | 50 |
| 2 | +1 (High) | -1 (Low) | -1 (Low) | 60 |
| 3 | -1 (Low) | +1 (High) | -1 (Low) | 70 |
| 4 | +1 (High) | +1 (High) | -1 (Low) | 85 |
| 5 | -1 (Low) | -1 (Low) | +1 (High) | 55 |
| 6 | +1 (High) | -1 (Low) | +1 (High) | 68 |
| 7 | -1 (Low) | +1 (High) | +1 (High) | 78 |
| 8 | +1 (High) | +1 (High) | +1 (High) | 95 |
This is a hypothetical data table for illustrative purposes.
Advanced Kinetic and Isotherm Modeling Beyond Empirical Fit
While simple kinetic and isotherm models like pseudo-first-order, pseudo-second-order, Langmuir, and Freundlich are widely used to describe adsorption processes, they are often empirical in nature and may not provide deep insights into the underlying mechanisms. Advanced modeling approaches aim to go beyond simple curve fitting to provide a more fundamental understanding of the adsorption process.
Advanced kinetic models can take into account factors such as intraparticle diffusion, external mass transfer, and the chemical reaction at the adsorbent surface. Models like the intraparticle diffusion model proposed by Weber and Morris can help to identify the rate-limiting step in the adsorption process. guilan.ac.ir Other models may incorporate the effects of surface heterogeneity and the energetic distribution of adsorption sites.
Similarly, advanced isotherm models can provide a more realistic description of the adsorption equilibrium. For example, the Dubinin-Radushkevich isotherm can be used to distinguish between physical and chemical adsorption. guilan.ac.ir The Temkin isotherm takes into account the adsorbent-adsorbate interactions. nih.govnih.gov More complex models may be derived from statistical physics to provide a more rigorous description of the adsorption process at a molecular level.
For the adsorption of dyes like this compound, it is important to select a model that not only fits the experimental data well but also provides meaningful physical and chemical insights. nih.govpjoes.com For instance, the adsorption of both anionic Reactive Blue 19 and cationic Methylene Blue onto a nano-carbon adsorbent was found to conform to the pseudo-second-order kinetic and Langmuir isotherm models, suggesting monolayer adsorption. nih.gov The thermodynamic parameters derived from these models, such as Gibbs free energy, enthalpy, and entropy changes, can further elucidate the nature of the adsorption process, indicating whether it is spontaneous, endothermic, or exothermic. guilan.ac.irpjoes.com
Environmental Impact Assessment of Reactive Blue 75 Remediation Byproducts
Ecotoxicological Evaluation of Treated Effluents Containing Reactive Blue 75 Derivatives
Aquatic Organism Toxicity Assessments (e.g., Algae, Brine Shrimp)
Aquatic organisms are particularly vulnerable to the presence of reactive dyes and their degradation products in water bodies iwaponline.com. Studies utilizing organisms like algae and brine shrimp (Artemia salina) are commonly employed to assess the acute and chronic toxicity of treated effluents. The brine shrimp assay, for instance, is a simple and sensitive method for initial toxicity screening science.govug.edu.gh. Research indicates that while pure dyes can be toxic to Artemia nauplii, degraded dye metabolites may possess a non-toxic effect researchgate.net. However, the toxicity of treated solutions can vary, sometimes due to the generation of toxic intermediates researchgate.net. Algae growth can also be affected by treated effluents researchgate.net.
Phytotoxicity Studies on Seed Germination and Plant Growth
Phytotoxicity studies evaluate the impact of treated effluents containing reactive dye derivatives on terrestrial plants, typically by assessing effects on seed germination and seedling growth parameters such as root and shoot length frontiersin.orgresearchgate.netijcmas.comscispace.comhhu.edu.cnnih.gov. The presence of dyes can disrupt seed germination and hinder plant growth mdpi.com. Studies have shown a gradual decrease in seed germination percentage and seedling growth with increasing concentrations of untreated dyeing effluent researchgate.net. However, remediation processes, such as biological treatment, have demonstrated the potential to detoxify dyes, resulting in degraded products that show reduced or non-phyto-toxicity effects on crops ijcmas.comhhu.edu.cnnih.govrjstonline.com. For example, phytotoxicity tests using Vigna radiata seeds showed increased germination rates after ozonation and subsequent aerobic biodegradation compared to untreated samples researchgate.net. Similarly, studies on Hordeum vulgare seeds exposed to degraded dye products showed better germination and seedling growth compared to exposure to the parent dyes scispace.comrjstonline.com.
Interactive Table 1: Effect of Treated Effluent on Seed Germination and Seedling Growth (Illustrative based on search findings)
| Treatment Type | Organism | Germination (%) | Root Length (cm) | Shoot Length (cm) |
| Untreated Effluent | Vigna radiata | 33.33 researchgate.net | - | - |
| Ozonation Treated Effluent | Vigna radiata | 70 researchgate.net | - | - |
| Ozonation + Biodegradation Treated | Vigna radiata | 90 researchgate.net | - | - |
| Control (Water) | Hordeum vulgare | Best Results scispace.comrjstonline.com | Best Results scispace.comrjstonline.com | Best Results scispace.comrjstonline.com |
| Degraded Dye Products | Hordeum vulgare | Better than Dye scispace.comrjstonline.com | Better than Dye scispace.comrjstonline.com | Better than Dye scispace.comrjstonline.com |
| Parent Dye | Hordeum vulgare | Least Results scispace.comrjstonline.com | Least Results scispace.comrjstonline.com | Least Results scispace.comrjstonline.com |
Microbial Community Response and Inhibition Studies
Reactive dyes and their degradation products can impact microbial communities in receiving environments or biological treatment systems iwaponline.comfrontiersin.org. Microbial toxicity is often assessed using methods like microbial respiration inhibition or bioluminescent bacterial assays frontiersin.org. Studies have shown that higher concentrations of textile dyes can inhibit the growth of many wild-type bacteria nih.gov. The presence of sulfonic acid groups on the aromatic rings of azo dyes, common in reactive dyes, can inhibit microbial development nih.govaustinpublishinggroup.com. However, some microorganisms, particularly those isolated from dye-contaminated sites, possess the ability to decolorize and degrade these dyes nih.govpjoes.com. Microbial toxicity studies on degraded dye products have indicated a significant reduction in toxicity compared to the original dye hhu.edu.cn.
Biodegradability Assessment of this compound Degradation Products
Assessing the biodegradability of the products formed during the remediation of this compound is crucial to understand their persistence in the environment deswater.com. While the parent dye may be resistant to biodegradation, treatment processes aim to break it down into simpler, more biodegradable compounds openbiotechnologyjournal.com. Studies on the biodegradation of reactive dyes often utilize microbial consortia or specific bacterial and fungal strains openbiotechnologyjournal.comacademicjournals.org. The goal is to achieve not just decolorization but also mineralization, where the organic pollutants are completely degraded into simple inorganic substances like CO2 and H2O openbiotechnologyjournal.comresearchgate.net. Research has shown successful biodegradation of reactive dyes with high efficiencies, sometimes without significant accumulation of by-products mdpi.com. For instance, a two-step strategy involving dye sorption followed by bio-regeneration under alternated anaerobic-aerobic conditions demonstrated high biodegradation efficiencies of up to 89% for a target dye, with results confirming successful degradation without significant byproduct accumulation mdpi.com.
Pathways of Byproduct Formation and Environmental Fate Analysis
The degradation of this compound can occur through various pathways depending on the remediation technology employed, leading to the formation of different byproducts. Azo dyes, a common class of reactive dyes, are susceptible to degradation at their azo (N=N) linkage, which can lead to the formation of hazardous aromatic amines mdpi.com. These aromatic amines can be potentially more harmful than the original dye mdpi.com. However, further aerobic or anaerobic treatment can potentially reduce these aromatic amine metabolites to simpler, environmentally benign compounds mdpi.com. Understanding the chemical structures of these byproducts and their subsequent environmental fate (e.g., further degradation, persistence, potential for bioaccumulation) is essential for a complete environmental impact assessment acs.org. Techniques like UV-vis spectroscopy and HPLC analysis are used to monitor the degradation process and identify intermediate products academicjournals.org. While some studies confirm the successful degradation of the dye without significant byproduct accumulation mdpi.com, others highlight the concern regarding the complexity and potential toxicity of breakdown products frontiersin.org.
Advanced Applications and Future Research Directions in Reactive Blue 75 Studies
Integration of Reactive Blue 75 into Functional Materials (e.g., Sensors, Smart Textiles)
While the primary application of this compound is textile dyeing, research into the integration of reactive dyes, generally, into functional materials like sensors and smart textiles is an emerging area. Smart textiles, also known as e-textiles, are fabrics that can sense and react to environmental stimuli, often incorporating sensors, actuators, and data processing components roboticsbiz.comresearchgate.net. Functional materials, including conductive polymers and inorganic nanomaterials, are integrated into textile structures through techniques like coating, printing, or embedding to create integrated systems for various applications, such as healthcare monitoring researchgate.netmdpi.comnih.gov.
The inherent properties of reactive dyes, such as their color change upon interaction with certain substances or their electrical properties when incorporated into conductive matrices, could potentially be leveraged for sensing applications. For instance, the interaction of dyes with different materials can be influenced by factors like pH, temperature, and the presence of specific functional groups researchgate.net. While specific applications of this compound in sensors or smart textiles are not extensively detailed in the provided search results, the broader research on integrating reactive dyes and conductive materials into textiles suggests potential future avenues. Research on textile-based wearable biosensors, for example, highlights the use of conductive fibers and functional materials for monitoring physiological indicators nih.gov.
Development of Sustainable and Economically Viable this compound Remediation Technologies
The remediation of wastewater containing reactive dyes like this compound is a critical environmental challenge iwaponline.commdpi.com. Conventional treatment methods often have limitations, such as high costs, inefficiency in achieving complete degradation, and the generation of secondary pollution iwaponline.commdpi.com. This has driven research into more sustainable and economically viable alternatives.
Advanced oxidation processes (AOPs) are considered promising due to their simplicity, scalability, and cost-effectiveness, although further research is needed iwaponline.com. Biological treatment methods, utilizing microorganisms and enzymes, are also gaining attention as cost-effective and environmentally friendly solutions for dye removal jabonline.inmdpi.com. These methods involve the degradation of dye molecules into smaller intermediates mdpi.com. Studies have explored the use of specific bacterial strains for the biodegradation of reactive dyes jabonline.in.
Adsorption is another widely used technique for dye removal due to its efficiency, simplicity, and low cost researchgate.net. Advanced adsorbents, including composite materials, are being developed to enhance adsorption capacity through properties like large surface area, high porosity, and specific functional groups that interact with dye molecules researchgate.net.
Sustainable remediation approaches aim to minimize the environmental footprint while maximizing benefits, balancing environmental, social, and economic considerations numberanalytics.com. Technological innovations such as phytoremediation, bioelectrochemical systems, and permeable reactive barriers are contributing to the development of sustainable remediation solutions numberanalytics.com. Bioelectrochemical systems, for instance, use microorganisms to break down pollutants and can achieve high removal efficiencies with low energy requirements numberanalytics.com.
The economic viability of remediation processes is significantly influenced by factors such as adsorbent dosage in adsorption methods rsc.org. Research focusing on efficient and cost-effective wastewater treatment using advanced techniques is crucial for sustainable solutions in the textile industry iwaponline.com.
Research on Dye-Material Interactions in Advanced Material Systems
Understanding the interactions between dyes and various materials is fundamental for both effective dyeing and the development of remediation strategies or functional materials. Reactive dyes are designed to form strong covalent bonds with fibers like cotton under alkaline conditions, contributing to high wash fastness tandfonline.compreprints.org. However, the incomplete fixation of dyes during the dyeing process leads to a significant amount of unfixed dye being discharged in wastewater iwaponline.compreprints.org.
Research explores the interactions of reactive dyes with modified materials, such as cationized cotton, where electrostatic interactions between the anionic dye molecules and cationic sites on the fiber play a dominant role, allowing for salt-free dyeing conditions preprints.org.
Interactions between dyes and porous or composite materials are also being investigated, particularly in the context of adsorption for wastewater treatment researchgate.net. These interactions can involve physical adsorption mechanisms like van der Waals forces and π-π stacking, as well as chemical adsorption involving covalent bonds, hydrogen bonds, ion exchange, and coordination bonds researchgate.net. The surface charge and functional groups of the adsorbent material significantly impact dye adsorption efficiency researchgate.net.
Studies on polyelectrolyte-dye interactions highlight the complex mechanisms involved and the factors influencing these interactions researchgate.net. This research is crucial for designing materials with tailored affinities for reactive dyes, whether for enhanced dyeing or efficient removal from wastewater.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
